2-(Benzylamino)-N-methylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“2-(Benzylamino)-N-methylacetamide” is likely a compound that contains a benzyl group (a benzene ring attached to a CH2 group), an amino group (NH2), and a methylacetamide group (CH3CONH2). The exact structure and properties would depend on the specific arrangement of these groups .
Synthesis Analysis
While specific synthesis methods for “2-(Benzylamino)-N-methylacetamide” are not available, benzylamines can generally be produced by several methods, including the reaction of benzyl chloride and ammonia .
Molecular Structure Analysis
The molecular structure of “2-(Benzylamino)-N-methylacetamide” would likely involve a benzene ring attached to a CH2 group, which is then attached to an NH2 group and a CH3CONH2 group. The exact structure would depend on the specific arrangement of these groups .
Chemical Reactions Analysis
Benzylamines, which “2-(Benzylamino)-N-methylacetamide” likely falls under, can undergo various chemical reactions, including nucleophilic aromatic substitution, Grignard reaction, and cross-coupling reactions .
Physical And Chemical Properties Analysis
The physical and chemical properties of “2-(Benzylamino)-N-methylacetamide” would depend on its specific structure. For example, benzylamine, a related compound, is a colorless water-soluble liquid .
Scientific Research Applications
Anti-Alzheimer Agents
The compound has been used in the design and synthesis of derivatives that act as potential disease-modifying multifunctional anti-Alzheimer agents . These derivatives have shown promising results in inhibiting acetylcholinesterase, a symptomatic target, and disease-modifying targets: β-secretase and Aβ-aggregation .
Medicinal Chemistry
The structure of 2-(Benzylamino)-N-methylacetamide suggests potential for further development as a lead compound for drug discovery. This could be explored in various scientific research areas, particularly in medicinal chemistry.
Anticancer Agents
The compound has been used in the synthesis of 2-arylalkylamino-4-amino-5-(3′,4′,5′-trimethoxybenzoyl)-thiazole derivatives, which have shown to induce apoptosis in cancer cells . These derivatives have been designed as dual inhibitors of tubulin and cyclin-dependent kinases (CDKs), and have shown antiproliferative activity in vitro against two cancer cell lines .
Growth Regulators
Although not directly related to 2-(Benzylamino)-N-methylacetamide, similar compounds such as 6-benzylaminopurine have been used as growth regulators in plants . It’s possible that 2-(Benzylamino)-N-methylacetamide could have similar applications, but further research would be needed to confirm this .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
2-(benzylamino)-N-methylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O/c1-11-10(13)8-12-7-9-5-3-2-4-6-9/h2-6,12H,7-8H2,1H3,(H,11,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DIVDOIBIQCYJML-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)CNCC1=CC=CC=C1 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H14N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
178.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Benzylamino)-N-methylacetamide | |
CAS RN |
111621-17-1 |
Source
|
Record name | 2-(benzylamino)-N-methylacetamide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.